Cas no 2138122-91-3 (N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide)

• Product Name: N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide
• CAS No: 2138122-91-3
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 6148054
• PubChem ID: 165855718
• Update Time: 2025-10-31

N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1169208
• 2138122-91-3
• N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C14H15N3O4S/c1-10-6-11(8-12(15)7-10)9-16-22(20,21)14-5-3-2-4-13(14)17(18)19/h2-8,16H,9,15H2,1H3
• InChI Key： RTOIATWRWVUMLC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NCC1C=C(C=C(C)C=1)N)(=O)=O

Computed Properties

• Exact Mass: 321.07832714g/mol
• Monoisotopic Mass: 321.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Additional information on N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide

Professional Introduction to N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide (CAS No. 2138122-91-3)

N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide, with the CAS number 2138122-91-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its aromatic ring system and functional groups, make it a promising candidate for further investigation in drug discovery and molecular biology.

The molecular structure of N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide consists of a benzene ring substituted with a nitro group at the 2-position and a sulfonamide moiety linked to a tertiary amine derived from 3-amino-5-methylphenol. This unique arrangement of functional groups contributes to its distinct chemical properties and potential interactions with biological targets. The presence of both electron-withdrawing and electron-donating groups in its structure allows for a range of possible pharmacological effects, making it an intriguing subject for medicinal chemistry studies.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide suggests that it may exhibit similar properties, although further research is needed to fully elucidate its pharmacological profile.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of a nitro group and a sulfonamide moiety can influence both the solubility and binding affinity of the molecule. This makes it an attractive candidate for developing new therapeutic agents that can interact with specific biological targets with high selectivity. Recent advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy, which can accelerate the drug discovery process.

Current research in the field of sulfonamides has highlighted their role in modulating various signaling pathways involved in disease progression. For instance, studies have shown that sulfonamides can inhibit enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are crucial for bacterial growth and cancer cell proliferation, respectively. The structural features of N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide suggest that it may also interact with such enzymes or other relevant targets, potentially leading to novel therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the nitro group and the sulfonamide moiety are critical steps that must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and precision, which is essential for pharmaceutical applications.

In addition to its potential therapeutic applications, N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide may also find utility in research settings as a tool compound. It can serve as a reference standard for analytical purposes or as a starting material for derivative synthesis. The ability to modify its structure allows researchers to explore different pharmacophores and optimize drug-like properties such as bioavailability, metabolic stability, and toxicity profiles.

The growing body of evidence supporting the use of sulfonamides in medicine underscores the importance of continued research into these compounds. The development of new synthetic strategies and computational tools has made it possible to explore their potential more effectively than ever before. As our understanding of biological systems expands, so does the opportunity to discover new therapeutic agents based on well-established chemical scaffolds like sulfonamides.

In conclusion, N-[(3-amino-5-methylphenyl)methyl]-2-nitrobenzene-1-sulfonamide (CAS No. 2138122-91-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to contribute valuable insights into drug discovery and development.